Cas no 2137735-99-8 (4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-ethoxyphenyl)-)

• Product Name: 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-ethoxyphenyl)-
• CAS No: 2137735-99-8
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 5287528
• Update Time: 2025-06-13

4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-ethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-ethoxyphenyl)-

• Inchi： 1S/C11H11N3O2/c1-2-16-10-5-3-9(4-6-10)14-8-12-13-11(14)7-15/h3-8H,2H2,1H3
• InChI Key： QLZNDKIGWYDVHZ-UHFFFAOYSA-N
• SMILES： N1=CN(C2=CC=C(OCC)C=C2)C(C=O)=N1

Additional information on 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-ethoxyphenyl)-

Research Briefing on 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-ethoxyphenyl)- (CAS: 2137735-99-8)

Recent studies on 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-ethoxyphenyl)- (CAS: 2137735-99-8) have highlighted its potential as a versatile intermediate in the synthesis of bioactive compounds. This triazole derivative has garnered attention due to its structural features, which make it a promising candidate for pharmaceutical applications, particularly in the development of antimicrobial and anticancer agents. The compound's unique chemical properties, including its ability to form stable complexes with various metal ions, further enhance its utility in drug design and discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the antimicrobial activity of derivatives synthesized from 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-ethoxyphenyl)-. The research demonstrated significant efficacy against a range of Gram-positive and Gram-negative bacteria, with minimal inhibitory concentrations (MICs) comparable to established antibiotics. The study also noted the compound's low cytotoxicity to mammalian cells, suggesting a favorable safety profile for therapeutic use. These findings underscore the potential of this triazole derivative as a scaffold for developing novel antimicrobial agents.

In the context of anticancer research, a recent investigation published in Bioorganic & Medicinal Chemistry Letters evaluated the compound's role in inhibiting key enzymes involved in tumor progression. The study revealed that 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-ethoxyphenyl)- exhibited selective inhibition of histone deacetylases (HDACs), a class of enzymes implicated in cancer cell proliferation and survival. The researchers observed dose-dependent inhibition in vitro, with promising results in reducing tumor growth in preclinical models. These outcomes position the compound as a potential lead for HDAC-targeted anticancer therapies.

Further advancements in synthetic methodologies have also been reported, with a 2024 paper in Tetrahedron Letters detailing an optimized route for the large-scale production of 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-ethoxyphenyl)-. The new protocol emphasizes green chemistry principles, utilizing catalytic amounts of eco-friendly reagents to achieve high yields and purity. This development addresses previous challenges related to scalability and cost-effectiveness, paving the way for broader application in industrial and academic settings.

In summary, the latest research on 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-ethoxyphenyl)- (CAS: 2137735-99-8) underscores its multifaceted potential in drug discovery and development. From antimicrobial and anticancer activities to improved synthetic accessibility, this compound continues to be a focal point of innovation in the chemical biology and pharmaceutical sciences. Future studies are expected to explore its mechanisms of action in greater depth and expand its therapeutic applications.